Cas no 1184483-73-5 (2-Chloro-5-(3-cyanophenyl)benzoic acid)

• Product Name: 2-Chloro-5-(3-cyanophenyl)benzoic acid
• CAS No: 1184483-73-5
• MF: C₁₄H₈ClNO₂
• MW: 257.671822547913
• MDL: MFCD12859295
• CID: 2621898
• PubChem ID: 53211166
• Update Time: 2025-11-01

2-Chloro-5-(3-cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD12859295
• AKOS005821125
• 4-Chloro-3'-cyano[1,1'-biphenyl]-3-carboxylic acid
• DTXSID60681197
• 2-Chloro-5-(3-cyanophenyl)benzoic acid, 95%
• 1184483-73-5
• 2-CHLORO-5-(3-CYANOPHENYL)BENZOIC ACID
• 2-Chloro-5-(3-cyanophenyl)benzoic acid

• MDL： MFCD12859295
• Inchi： 1S/C14H8ClNO2/c15-13-5-4-11(7-12(13)14(17)18)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
• InChI Key： CJCOPSXSKBFNTN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 257.0243562Da
• Monoisotopic Mass: 257.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-Chloro-5-(3-cyanophenyl)benzoic acid

Comprehensive Overview of 2-Chloro-5-(3-cyanophenyl)benzoic acid (CAS No. 1184483-73-5)

2-Chloro-5-(3-cyanophenyl)benzoic acid (CAS No. 1184483-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a benzoic acid backbone substituted with a chloro group and a 3-cyanophenyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₄H₈ClNO₂, reflects a balance of hydrophobicity and polarity, making it suitable for applications in drug discovery and material science.

In recent years, the demand for high-purity intermediates like 2-Chloro-5-(3-cyanophenyl)benzoic acid has surged, driven by advancements in small-molecule therapeutics and crop protection agents. Researchers frequently search for "CAS 1184483-73-5 suppliers" or "synthesis of 2-Chloro-5-(3-cyanophenyl)benzoic acid," highlighting its commercial and academic relevance. The compound’s cyano and carboxylic acid functional groups enable diverse derivatization pathways, aligning with trends in fragment-based drug design and green chemistry.

The physicochemical properties of 2-Chloro-5-(3-cyanophenyl)benzoic acid include a molecular weight of 257.67 g/mol and a melting point range of 180–185°C, as reported in literature. These attributes make it stable under standard laboratory conditions, though storage recommendations often emphasize protection from moisture and light. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a critical factor for end-users in API manufacturing.

From an SEO perspective, queries like "applications of 2-Chloro-5-(3-cyanophenyl)benzoic acid" or "CAS 1184483-73-5 safety data" reflect user intent for both technical and regulatory information. Notably, the compound’s role in heterocyclic synthesis—particularly in constructing quinoline and isoquinoline scaffolds—resonates with researchers exploring kinase inhibitors or antimicrobial agents. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhances its utility in modern medicinal chemistry.

Environmental and sustainability considerations are increasingly shaping the discourse around chemicals like 2-Chloro-5-(3-cyanophenyl)benzoic acid. Industry stakeholders often inquire about "biodegradable alternatives" or "eco-friendly synthesis routes," underscoring the need for greener methodologies. Recent publications have explored catalytic approaches to reduce waste generation during its production, aligning with global ESG (Environmental, Social, and Governance) benchmarks.

In conclusion, 2-Chloro-5-(3-cyanophenyl)benzoic acid (CAS No. 1184483-73-5) exemplifies the intersection of innovation and practicality in fine chemicals. Its structural versatility, coupled with growing applications in life sciences and advanced materials, ensures its continued prominence. For researchers and procurement specialists, understanding its synthetic pathways, handling protocols, and market availability remains pivotal to leveraging its full potential.